Cas no 1261920-91-5 (4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261920-91-5
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• MDL: MFCD18315176
• CID: 2763573
• PubChem ID: 53220917
• Update Time: 2025-10-27

4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95%
• MFCD18315176
• DTXSID20685611
• 1261920-91-5
• 4-(2-CARBOXYTHIOPHENE-4-YL)-2-METHOXYPHENOL
• 4-(4-Hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid

• MDL： MFCD18315176
• Inchi： 1S/C12H10O4S/c1-16-10-4-7(2-3-9(10)13)8-5-11(12(14)15)17-6-8/h2-6,13H,1H3,(H,14,15)
• InChI Key： LDSIHVGYPPVVLK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 250.02997997Da
• Monoisotopic Mass: 250.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols